Cas no 19483-30-8 ((2S,3R,7R,9S,10S)-9-Hydroxy-20-methoxy-4-methyl-11,16,18-trioxa-4-azapentacyclo[11.7.0.02,10.03,7.015,19]icosa-1(20),13,15(19)-trien-12-one)

• Product Name: (2S,3R,7R,9S,10S)-9-Hydroxy-20-methoxy-4-methyl-11,16,18-trioxa-4-azapentacyclo[11.7.0.02,10.03,7.015,19]icosa-1(20),13,15(19)-trien-12-one
• CAS No: 19483-30-8
• MF: C₁₈H₂₁NO₆
• MW: 347.36244559288
• CID: 2659845
• Update Time: 2023-08-06

(2S,3R,7R,9S,10S)-9-Hydroxy-20-methoxy-4-methyl-11,16,18-trioxa-4-azapentacyclo[11.7.0.02,10.03,7.015,19]icosa-1(20),13,15(19)-trien-12-one Chemical and Physical Properties

Names and Identifiers

• 4,12β-Dihydro-5α-hydroxy-11-methoxy-1-methyl-9,10-methylenebisoxylycorenan-7-one
• 4β,5-Dihydroneronine
• 4beta,5-Dihydroneronine
• (2S,3R,7R,9S,10S)-9-Hydroxy-20-methoxy-4-methyl-11,16,18-trioxa-4-azapentacyclo[11.7.0.02,10.03,7.01
• (2S,3R,7R,9S,10S)-9-Hydroxy-20-methoxy-4-methyl-11,16,18-trioxa-4-azapentacyclo[11.7.0.02,10.03,7.015,19]icosa-1(20),13,15(19)-trien-12-one

• Inchi： 1S/C18H21NO6/c1-19-4-3-8-5-10(20)15-13(14(8)19)12-9(18(21)25-15)6-11-16(17(12)22-2)24-7-23-11/h6,8,10,13-15,20H,3-5,7H2,1-2H3/t8-,10+,13+,14-,15-/m1/s1
• InChI Key： ZPECGIQVPQJMMT-HMUFECAUSA-N
• SMILES： O1C(C2C=C3C(=C(C=2[C@@H]2[C@H]1[C@H](C[C@H]1CCN(C)[C@H]12)O)OC)OCO3)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 558
• Topological Polar Surface Area: 77.5